[({(4-Methylbenzyl)[(5-methyl-2-furyl)methyl]-amino}carbonothioyl)amino]acetic acid

• IUPAC Name: 2-[[(5-methylfuran-2-yl)methyl-[(4-methylphenyl)methyl]carbamothioyl]amino]acetic acid
• InChI: InChI=1S/C17H20N2O3S/c1-12-3-6-14(7-4-12)10-19(17(23)18-9-16(20)21)11-15-8-5-13(2)22-15/h3-8H,9-11H2,1-2H3,(H,18,23)(H,20,21)
• InChI Key: BXZNRWLIIUTZOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC2=CC=C(O2)C)C(=S)NCC(=O)O
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

“[({(4-Methylbenzyl)[(5-methyl-2-furyl)methyl]-amino}carbonothioyl)amino]acetic acid” is a specialty product used for proteomics research. It is available from various suppliers, including Santa Cruz Biotechnology.

Scientific Research Applications

• Acidic Cleavage Experiments : Stewart (1967) investigated the action of trifluoroacetic acid and hydrogen bromide in acetic acid on benzyl, p-methylbenzyl, and other methyl-substituted benzyl esters of amino acid derivatives. This study is significant for understanding the reactivity and stability of similar complex molecules in acidic conditions (Stewart, 1967).

• Maillard Reaction Products : Hofmann (1997) reported on the chemical structure of novel colored compounds formed by Maillard-type reactions involving amino acids. This research is crucial for comprehending the interactions and potential applications of complex amino acids in biochemical processes (Hofmann, 1997).

• Cyclisation Studies : Abdel‐Wahhab and El-Assal (1968) explored the cyclisation of methoxycarbonyl and furyl-containing carboxylic acids to benzofuran derivatives, providing insights into the potential for creating complex heterocyclic structures (Abdel‐Wahhab & El-Assal, 1968).

• Sulfonamide Derivatives Optimization : Naganawa et al. (2006) synthesized and evaluated sulfonamide derivatives, including those with a structure similar to the query compound, for their receptor affinities and antagonist activities. This study is relevant for drug design and pharmaceutical applications (Naganawa et al., 2006).

• Electrophilic Aromatic Substitution Activation : Anderson et al. (1972) studied the reactivity of benzyl-cobaloxime compounds, including methylbenzyl derivatives, with halogens. Their findings are significant for understanding the electrophilic substitution reactions of similar complex molecules (Anderson et al., 1972).

• Anti-Malarial Agent Development : Wiesner et al. (2003) developed novel anti-malarial agents, demonstrating the importance of certain structural components in benzophenone derivatives. This research has implications for the development of new drugs and treatment methods (Wiesner et al., 2003).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. Given that it is used in proteomics research, it may interact with proteins in some way, but further details would require specific experimental data or literature sources.

Safety and Hazards

The safety data sheet for this compound suggests that it should be handled with care. If inhaled or ingested, medical attention should be sought immediately. It should be stored properly and disposed of in accordance with local regulations.